Cas no 1502105-87-4 (2-nitro-5-(piperazin-1-yl)methylphenol)

• Product Name: 2-nitro-5-(piperazin-1-yl)methylphenol
• CAS No: 1502105-87-4
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 6247116
• PubChem ID: 82510817
• Update Time: 2025-09-27

2-nitro-5-(piperazin-1-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-5-(piperazin-1-yl)methylphenol
• 2-nitro-5-[(piperazin-1-yl)methyl]phenol
• EN300-1825786
• 1502105-87-4

• Inchi： 1S/C11H15N3O3/c15-11-7-9(1-2-10(11)14(16)17)8-13-5-3-12-4-6-13/h1-2,7,12,15H,3-6,8H2
• InChI Key： QKLWEJJGOHVEAZ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CN1CCNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols